(1R)-2,2-Difluoro-1-pyridin-4-ylethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1R)-2,2-Difluoro-1-pyridin-4-ylethanol is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic effects. This compound is also known as DFPE and has been studied extensively for its biological activities. DFPE has been found to exhibit a wide range of pharmacological properties, making it a promising candidate for drug development.
Mechanism of Action
DFPE exerts its biological effects by modulating various signaling pathways in the body. It has been found to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which play a crucial role in inflammation and cancer development. DFPE has also been found to modulate the activity of various receptors, including GABA-A and NMDA receptors, which are involved in neurological disorders.
Biochemical and Physiological Effects
DFPE has been found to exhibit several biochemical and physiological effects in the body. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. DFPE has also been found to induce apoptosis in cancer cells by activating various signaling pathways. In addition, DFPE has been found to improve cognitive function by modulating the activity of neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
DFPE has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized using standard laboratory techniques. DFPE is also relatively inexpensive compared to other compounds used in medicinal chemistry. However, DFPE has some limitations in lab experiments, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of DFPE. One potential direction is the development of DFPE-based drugs for the treatment of various diseases, including cancer, inflammation, and neurological disorders. Another direction is the study of the pharmacokinetics and pharmacodynamics of DFPE to better understand its biological effects in the body. Additionally, the development of more efficient synthesis methods for DFPE could lead to its wider use in medicinal chemistry.
Synthesis Methods
DFPE can be synthesized using several methods, including the reaction of 2,2-difluoroacetaldehyde with pyridine-4-carboxaldehyde in the presence of sodium borohydride. Another method involves the reaction of 2,2-difluoroacetaldehyde with 4-pyridylmagnesium bromide, followed by reduction with sodium borohydride.
Scientific Research Applications
DFPE has been extensively studied for its biological activities and has shown promising results in various scientific research applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-cancer properties. DFPE has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
(1R)-2,2-difluoro-1-pyridin-4-ylethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F2NO/c8-7(9)6(11)5-1-3-10-4-2-5/h1-4,6-7,11H/t6-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSOBVVANSKWZSS-ZCFIWIBFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1C(C(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CN=CC=C1[C@H](C(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7F2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1R)-2,2-Difluoro-1-pyridin-4-ylethanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.